[4-[5-Fluoro-6-(4-methoxyphenyl)pyrimidin-4-yl]piperazin-1-yl]-(2-methyl-1,3-thiazol-4-yl)methanone

• IUPAC Name: [4-[5-fluoro-6-(4-methoxyphenyl)pyrimidin-4-yl]piperazin-1-yl]-(2-methyl-1,3-thiazol-4-yl)methanone
• InChI: InChI=1S/C20H20FN5O2S/c1-13-24-16(11-29-13)20(27)26-9-7-25(8-10-26)19-17(21)18(22-12-23-19)14-3-5-15(28-2)6-4-14/h3-6,11-12H,7-10H2,1-2H3
• InChI Key: WMAXNBNHIBPAEJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC(=CS1)C(=O)N2CCN(CC2)C3=NC=NC(=C3F)C4=CC=C(C=C4)OC
• Molecular Formula: C20H20FN5O2S
• Molecular Weight: 413.5 g/mol

Description

The compound is a complex organic molecule that includes several functional groups and rings, including a pyrimidine ring and a piperazine ring. These types of compounds are often found in pharmaceuticals and could have various biological activities.

Synthesis Analysis

The synthesis of similar compounds often involves reactions like nucleophilic substitution, condensation, and cyclization. The exact method would depend on the specific starting materials and the desired product.

Molecular Structure Analysis

The molecular structure of this compound would likely be determined using techniques like NMR spectroscopy and X-ray crystallography. These techniques can provide detailed information about the positions of atoms in the molecule and the types of bonds between them.

Chemical Reactions Analysis

The chemical reactions involving this compound would depend on its exact structure and the conditions under which the reactions are carried out. For example, the piperazine ring might undergo reactions with acids or bases, and the pyrimidine ring might participate in electrophilic aromatic substitution reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound, such as its melting point, solubility, and stability, would be determined by its molecular structure. For example, the presence of polar functional groups might make the compound soluble in polar solvents.

Mechanism of Action

The mechanism of action of this compound in biological systems would depend on its structure and the specific biological targets it interacts with. For example, many drugs that include a pyrimidine ring work by inhibiting enzymes involved in DNA synthesis.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific properties. For example, many organic compounds are flammable, and some can be harmful or toxic if ingested or inhaled. It’s important to handle all chemicals with appropriate safety precautions.

Future Directions

The future research directions for this compound could include further studies to determine its biological activity and potential uses in medicine. Additionally, researchers might explore new methods for synthesizing this compound or similar compounds more efficiently or with fewer byproducts.